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Compound of Interest

Compound Name: Decanoic acid, 6-hydroxy-

Cat. No.: B15124926

Disclaimer: Direct toxicological data for 6-hydroxydecanoic acid is not readily available in the
public domain. This guide provides a potential toxicological profile inferred from data on
structurally related compounds, including its isomers (2-hydroxydecanoic acid and 10-
hydroxydecanoic acid) and its parent compound (decanoic acid). The information presented
herein should be interpreted with caution and is intended for research and drug development
professionals as a preliminary guide. Definitive toxicological assessment of 6-hydroxydecanoic
acid requires specific experimental studies.

Introduction

6-Hydroxydecanoic acid is a medium-chain hydroxy fatty acid.[1] Its chemical structure consists
of a ten-carbon chain with a hydroxyl group at the sixth position and a carboxylic acid group at
one end. While its isomers and related fatty acids have been studied for various biological
activities, the toxicological profile of 6-hydroxydecanoic acid remains largely uninvestigated.
This document aims to provide a comprehensive overview of the potential toxicological hazards
of 6-hydroxydecanoic acid by summarizing the available data on closely related molecules.
This information can serve as a foundational resource for researchers and scientists in
designing future safety and toxicology studies.

Physicochemical Information
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Property Value Source
IUPAC Name 6-Hydroxydecanoic acid [2]
CAS Number 16899-10-8 [2]
Molecular Formula C10H2003 [2]
Molecular Weight 188.27 g/mol [2]

Potential Toxicological Profile (Inferred from Related
Compounds)

The toxicological profile of 6-hydroxydecanoic acid is inferred from the available Safety Data
Sheets (SDS) and limited literature on its isomers and parent compound.

Acute Toxicity

There is no specific data available for the acute toxicity (e.g., LD50) of 6-hydroxydecanoic acid.
For the related compound, decanoic acid, the oral LD50 in rats is reported to be > 2,000 mg/kg,
and the dermal LD50 in rats is also > 2,000 mg/kg, suggesting low acute toxicity via these
routes.

Irritation and Sensitization

Based on data from related compounds, 6-hydroxydecanoic acid may pose a risk of irritation to
the skin and eyes.

o Skin Irritation: The SDS for 2-hydroxydecanoic acid indicates that it causes skin irritation.
Similarly, decanoic acid is also classified as a skin irritant.

o Eye Irritation:2-hydroxydecanoic acid is reported to cause serious eye irritation. Decanoic
acid also causes eye irritation.

o Respiratory Irritation: The SDS for 2-hydroxydecanoic acid suggests it may cause respiratory
irritation.
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» Sensitization: No information is available regarding the skin sensitization potential of 6-
hydroxydecanoic acid or its close isomers.[3]

Genotoxicity, Carcinogenicity, and Reproductive Toxicity

There is a significant lack of data regarding the genotoxic, carcinogenic, and reproductive
effects of 6-hydroxydecanoic acid and its closely related isomers. The available SDS for 10-
hydroxydecanoic acid and 2-hydroxydecanoic acid do not list any information on these
endpoints.[3] No ingredient of decanoic acid is identified as a carcinogen by IARC, NTP, or
OSHA.

Summary of GHS Hazard Statements for Related
Compounds

The following table summarizes the available Globally Harmonized System (GHS) hazard
statements for compounds structurally related to 6-hydroxydecanoic acid. This provides a
comparative overview of their known potential hazards.
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Compound GHS Hazard Statements Source

H315: Causes skin
] ) irritation.H319: Causes serious
2-Hydroxydecanoic Acid o
eye irritation.H335: May cause

respiratory irritation.

H315: Causes skin irritation
(reported in 17.9% of
notifications).H319: Causes
serious eye irritation (reported
in 17.9% of

10-Hydroxydecanoic Acid notifications).H335: May cause  [4]
respiratory irritation (reported
in 14.3% of notifications).Note:
This chemical does not meet
GHS hazard criteria for 82.1%

of all reports.

H315: Causes skin

irritation.H319: Causes serious
Decanoic Acid eye irritation.H412: Harmful to

aquatic life with long lasting

effects.

H228: Flammable solid.H314:

Causes severe skin burns and

eye damage.H315: Causes
6-Hydroxyhexanoic Acid skin irritation.H319: Causes [5]

serious eye irritation.H335:

May cause respiratory

irritation.

Biological Activity of Related Compounds (for
Contextual Understanding)

While not direct toxicological data, the known biological activities of related compounds can
provide some insight into their potential interactions with biological systems. It is crucial to note
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that these activities do not necessarily predict the toxicological profile of 6-hydroxydecanoic

acid.

10-Hydroxydecanoic Acid: This is a major component of royal jelly and has been investigated
for various pharmacological effects, including anti-inflammatory, anti-tumor, and antioxidant
properties.[6][7] It has also been studied for its potential to mitigate lead-induced testicular
toxicity in rats by reducing oxidative stress and inflammation.[8]

Decanoic Acid: This medium-chain fatty acid has been shown to exert anti-tumor effects in
hepatocellular carcinoma models by targeting the c-Met signaling pathway, leading to
apoptosis.[9] However, decanoic acid can also be cytotoxic, which is a challenge in some
biotechnological production processes.[10]

Data Gaps and Recommendations

The current assessment reveals significant data gaps in the toxicological profile of 6-

hydroxydecanoic acid. To establish a comprehensive safety profile, the following studies are

recommended:

Acute Toxicity: Determination of LD50 values via oral, dermal, and inhalation routes.

Irritation and Sensitization: Standard in vitro or in vivo tests for skin and eye irritation and
skin sensitization potential.

Genotoxicity: A battery of in vitro and in vivo genotoxicity assays (e.g., Ames test,
micronucleus test).

Repeated Dose Toxicity: Sub-chronic (e.g., 28-day or 90-day) oral toxicity studies to identify
potential target organs and establish a No-Observed-Adverse-Effect Level (NOAEL).

Reproductive and Developmental Toxicity: Studies to assess the potential effects on fertility
and embryonic development.

Carcinogenicity: Long-term carcinogenicity bioassays if there are concerns from genotoxicity
data or structural alerts.

Visualization of Inferred Hazard Profile
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Due to the absence of specific experimental data on the mechanisms of toxicity or signaling
pathways for 6-hydroxydecanoic acid, it is not possible to generate the requested detailed
diagrams for signaling pathways or experimental workflows. However, a simplified logical
relationship diagram can be created to illustrate the inferred hazard profile based on the
available information for related compounds.

Inferred Hazard Profile for 6-Hydroxydecanoic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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